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Compound of Interest

Compound Name: Idrocilamide

CAS No.: 35241-61-3

Cat. No.: B3424503

Get Quote

An examination of the current body of published research on the muscle relaxant and anti-

inflammatory agent, Idrocilamide, reveals a foundational understanding of its mechanisms and

clinical potential. However, a comprehensive assessment of the reproducibility of its effects is

hampered by a limited number of independent studies investigating the same quantitative

endpoints. This guide synthesizes the available data to provide a comparative overview for

researchers, scientists, and drug development professionals, highlighting areas of consistent

findings and identifying where further validation is warranted.

Proposed Mechanisms of Action
Idrocilamide is thought to exert its therapeutic effects through a multi-faceted approach,

primarily targeting the central nervous system and peripheral tissues to achieve muscle

relaxation and reduce inflammation. The proposed mechanisms of action include the

potentiation of GABAergic neurotransmission, inhibition of voltage-gated calcium channels, and

a potential interaction with the nitric oxide (NO) signaling pathway.
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The following diagrams illustrate the proposed signaling pathways through which Idrocilamide
may exert its effects.
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Caption: Proposed potentiation of GABAergic inhibition by Idrocilamide.
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General Experimental Workflow
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Idrocilamide has a specific effect
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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